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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-6-propoxynaphthalene
(CAS No. 97476-14-7), a key building block in medicinal chemistry, particularly in the
burgeoning field of targeted protein degradation. This document collates available
physicochemical data, outlines a detailed synthetic protocol, and presents a logical workflow for
its application in the development of novel therapeutics. Spectroscopic data, based on closely
related analogs, is provided for characterization purposes. The information is intended to equip
researchers and drug development professionals with the necessary knowledge to effectively
utilize this compound in their scientific endeavors.

Chemical and Physical Properties

2-Bromo-6-propoxynaphthalene is a substituted naphthalene derivative. Its core structure, a
bicyclic aromatic system, provides a rigid scaffold that is frequently employed in the design of
bioactive molecules. The presence of a bromine atom offers a versatile handle for further
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chemical modifications, such as cross-coupling reactions, while the propoxy group modulates
the compound's lipophilicity and steric profile.

Table 1: Physicochemical Properties of 2-Bromo-6-propoxynaphthalene

Property Value Source

CAS Number 97476-14-7 Multiple Chemical Suppliers

Molecular Formula C13H13BrO [1]

Molecular Weight 265.14 g/mol [1]

Appearance White to off-white solid General knowledge of similar
(presumed) compounds

Purity >96% [1]

Storage Room temperature [1]

] Protein Degrader Building
Product Family Block [1]
ocks

Synthesis of 2-Bromo-6-propoxynaphthalene

The most common and efficient method for the synthesis of 2-Bromo-6-propoxynaphthalene
is the Williamson ether synthesis. This reaction involves the O-alkylation of 2-bromo-6-naphthol
with a suitable propylating agent, such as 1-bromopropane, in the presence of a base.

Synthetic Scheme

2-Bromo-6-naphthol Product

l Base (e.g., K2CO3)

l— Solvent (e.g., Acetone)

1-Bromopropane

——» 2-Bromo-6-propoxynaphthalene
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Caption: Williamson Ether Synthesis of 2-Bromo-6-propoxynaphthalene.

Experimental Protocol

The following is a generalized experimental protocol based on the well-established Williamson
ether synthesis and procedures for analogous compounds.

Materials:

e 2-Bromo-6-naphthol

e 1-Bromopropane

o Potassium carbonate (K2COs), anhydrous

e Acetone, anhydrous

e Dichloromethane (CH2Cl2)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

e To a solution of 2-bromo-6-naphthol (1.0 eq) in anhydrous acetone, add anhydrous
potassium carbonate (1.5 eq).

 Stir the resulting suspension at room temperature for 30 minutes.
e Add 1-bromopropane (1.2 eq) dropwise to the reaction mixture.

» Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and filter off the solid
potassium carbonate.
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» Concentrate the filtrate under reduced pressure to obtain the crude product.

e Dissolve the crude product in dichloromethane and wash with saturated aqueous sodium
bicarbonate solution, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl
acetate gradient) to afford the pure 2-Bromo-6-propoxynaphthalene.

Spectroscopic Characterization (lllustrative Data)

While specific spectroscopic data for 2-Bromo-6-propoxynaphthalene is not readily available
in the public domain, the following tables provide expected values based on the analysis of
closely related compounds such as 2-bromo-6-methoxynaphthalene and other 2,6-
disubstituted naphthalenes.[2][3][4] This data is intended to serve as a guide for researchers in
confirming the identity and purity of their synthesized compound.

Table 2: Predicted *H NMR Data for 2-Bromo-6-propoxynaphthalene (in CDCIs)

Chemical Shift (9,

Multiplicity Integration Assignment

ppm)

~7.90 d 1H Ar-H

~7.75 d 1H Ar-H

~7.60 dd 1H Ar-H

~7.50 d 1H Ar-H

~7.20 dd 1H Ar-H

~7.10 d 1H Ar-H

~4.05 t 2H -O-CH2-CH2-CHs
~1.90 sextet 2H -O-CH2-CH2-CHs
~1.10 t 3H -O-CH2-CH2-CHs
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Table 3: Predicted 3C NMR Data for 2-Bromo-6-propoxynaphthalene (in CDClIs)

Chemical Shift (6, ppm) Assignment
~157 Ar-C-O

~135 Ar-C

~130 Ar-CH

~129 Ar-C

~128 Ar-CH

~127 Ar-CH

~120 Ar-C-Br

~119 Ar-CH

~106 Ar-CH

~70 -O-CH2-CH2-CHs
~22 -O-CH2-CH2-CHs
~10 -O-CH2-CH2-CHs

Table 4: Predicted IR and MS Data for 2-Bromo-6-propoxynaphthalene

Technique Expected Peaks/Signals

~3050 (Ar C-H stretch), ~2960, 2870 (Aliphatic
IR (cm™1) C-H stretch), ~1600, 1500 (Ar C=C stretch),
~1250 (Ar-O-C stretch), ~1050 (C-Br stretch)

~264/266 [M]* (presence of Br isotopes),
MS (m/z) fragments corresponding to loss of CsHv,
CsH-O, Br.

Application in Targeted Protein Degradation
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2-Bromo-6-propoxynaphthalene is classified as a "Protein Degrader Building Block,"
indicating its utility in the synthesis of Proteolysis-Targeting Chimeras (PROTACSs) and other
related molecules.[1] PROTACSs are heterobifunctional molecules that simultaneously bind to a
target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
proteasomal degradation of the target protein.

Logical Workflow for PROTAC Synthesis

The naphthalene scaffold of 2-Bromo-6-propoxynaphthalene can serve as a core structure or
a ligand for the protein of interest. The bromo-substituent is a key functional group for
introducing a linker, which is then connected to an E3 ligase ligand.

Functionalization at Bromo Position
(e.g., Suzuki or Sonogashira coupling)

2-Bromo-6-propoxynaphthalene Naphthalene-Linker Intermediate | Coupling with E3 Ligase Ligand | Final PROTAC Molecule

Click to download full resolution via product page

Caption: General workflow for utilizing 2-Bromo-6-propoxynaphthalene in PROTAC
synthesis.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Bromo-6-propoxynaphthalene is not widely
available, related brominated aromatic compounds are generally considered to be irritants to
the skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
All manipulations should be performed in a well-ventilated fume hood.

Conclusion

2-Bromo-6-propoxynaphthalene is a valuable building block for medicinal chemistry and drug
discovery, particularly in the design of targeted protein degraders. Its straightforward synthesis
via Williamson ether synthesis and the versatility of its bromo-substituent make it an attractive
starting material for the construction of complex bioactive molecules. This guide provides a
foundational understanding of its properties, synthesis, and potential applications, empowering
researchers to leverage this compound in their pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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